A dual-emission Tb-based MOF induced by ESPT for ratiometric ammonia sensing†

CrystEngComm Pub Date: 2023-11-10 DOI: 10.1039/D3CE00902E

Abstract

A dual-emission ratiometric fluorescent sensor consisting of a Tb-based metal organic framework (MOF, Tb-DOBDC) has been developed based on an excited-state proton transfer (ESPT) response linker. Due to the ESPT process, Tb-DOBDC exhibits dual emission, which affords a crucial condition for the detection of ammonia as a ratiometric fluorescent sensor.

Graphical abstract: A dual-emission Tb-based MOF induced by ESPT for ratiometric ammonia sensing
A dual-emission Tb-based MOF induced by ESPT for ratiometric ammonia sensing†
Recommended Literature